Cas no 165535-45-5 (P2Et Phosphazene)

P2Et Phosphazene structure
P2Et Phosphazene structure
Product Name:P2Et Phosphazene
CAS No:165535-45-5
MF:C12H35N7P2
MW:339.400722742081
MDL:MFCD00145113
CID:110618
PubChem ID:57652793
Update Time:2025-04-18

P2Et Phosphazene Chemical and Physical Properties

Names and Identifiers

    • Phosphorimidictriamide,N'''-[P,P-bis(dimethylamino)-N-ethylphosphinimyl]-N,N,N',N',N'',N''-hexamethyl-
    • 1-ETHYL-2,2,4,4,4-PENTAKIS(DIMETHYLAMINO)-2LAMBDA5,4LAMBDA5-CATENADI(PHOSPHAZENE)
    • N-[dimethylamino-ethylimino-[[tris(dimethylamino)-λ<sup>5</sup>-phosphanylidene]amino]-λ<sup>5</sup>-phosphanyl]-N-methylmethanamine
    • Phosphazene Base p2-et
    • Phosphorimidictriamide,N'''-[P,P-bis(dimethylamino)-N-ethylphosphinimyl]-N,N,N',N',N'',N''-hex...
    • Tetramethyl(tris(dimethylamino)phosphoranylidene)phosphorictriamid-Et-imin
    • Degassed and low oxygen phosphazene base
    • Phosphazene base ZerO2®
    • P2Et phosphazene
    • Phosphazene base P
    • TETRAMETHYL(TRIS(DIMETHYLAMINO)PHOSPHOR&
    • 1-ethyl-2,2,4,4,4-pentakis(dimethylamino)-2λ5,4λ5-catenadi(phosphazene)
    • N,N,N',N'-TETRAMETHYL-N''-[TRIS(DIMETHYLAMINO)PHOSPHORANYLIDENE]PHOSPHORIC TRIAMIDE ETHYLIMINE
    • Phosphazene base P2-Et >=98.0% (NT)
    • Phosphazene base P2-Et purum, >=98.0% (NT)
    • N-[dimethylamino-ethylimino-[[tris(dimethylamino)-$l^{5}-phosphanylidene]amino]-$l^{5}-phosphanyl]-N-methylmethanamine
    • P2Et Phosphazene
    • MDL: MFCD00145113
    • Inchi: 1S/C12H35N7P2/c1-12-13-20(15(2)3,16(4)5)14-21(17(6)7,18(8)9)19(10)11/h12H2,1-11H3
    • InChI Key: CFUKEHPEQCSIOM-UHFFFAOYSA-N
    • SMILES: P(=NP(=NCC)(N(C)C)N(C)C)(N(C)C)(N(C)C)N(C)C

Computed Properties

  • Exact Mass: 339.24300
  • Monoisotopic Mass: 339.243
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.8
  • Topological Polar Surface Area: 40.9A^2

Experimental Properties

  • Color/Form: Yellow transparent liquid
  • Density: 1.02 g/mL at 25 °C(lit.)
  • Boiling Point: 96 °C/0.05 mmHg(lit.)
  • Flash Point: 113 °C
  • Refractive Index: n20/D 1.492(lit.)
  • PSA: 60.54000
  • LogP: 2.70670
  • Solubility: Not determined

P2Et Phosphazene Security Information

  • Symbol: GHS05
  • Signal Word:Danger
  • Hazard Statement: H314
  • Warning Statement: P280-P305+P351+P338-P310
  • Hazardous Material transportation number:UN 3267 8/PG 2
  • WGK Germany:3
  • Hazard Category Code: 34
  • Safety Instruction: S26
  • FLUKA BRAND F CODES:3-10-21-34
  • Hazardous Material Identification: C
  • HazardClass:8
  • PackingGroup:Ⅱ
  • Risk Phrases:R34
  • Safety Term:S26-36/37/39-45-27

P2Et Phosphazene Pricemore >>

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